![molecular formula C17H13F2NO3S B2444290 3-[(4-ethylphenyl)sulfonyl]-6,7-difluoroquinolin-4(1H)-one CAS No. 902298-06-0](/img/structure/B2444290.png)
3-[(4-ethylphenyl)sulfonyl]-6,7-difluoroquinolin-4(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-[(4-ethylphenyl)sulfonyl]-6,7-difluoroquinolin-4(1H)-one, also known as EF24, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties. EF24 is a member of the quinolone family and has been found to exhibit anti-inflammatory, anti-cancer, and anti-oxidant properties.
Scientific Research Applications
- QD-435 exhibits strong antimicrobial actions. Its sulfonamide scaffold makes it a suitable pharmacophore for substituting active sites in drug design. Researchers have explored its potential as an antibacterial agent .
- Investigations suggest that QD-435 possesses anticancer properties. The compound’s unique structure may contribute to its activity against cancer cells. Further studies are needed to elucidate its mechanisms .
- Some evidence points to QD-435 having anticonvulsant properties. Researchers have explored its potential in managing seizures and related disorders .
- QD-435 has been studied for its antidiabetic effects. Its molecular structure may interact with relevant pathways involved in glucose regulation .
- The compound shows promise as an antifungal agent. Researchers have investigated its efficacy against fungal pathogens .
- Preliminary studies suggest that QD-435 may have antiviral properties. Its potential role in combating viral infections warrants further exploration .
Antimicrobial Activity
Anticancer Properties
Anticonvulsant Effects
Antidiabetic Potential
Antifungal Activity
Antiviral Applications
properties
IUPAC Name |
3-(4-ethylphenyl)sulfonyl-6,7-difluoro-1H-quinolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13F2NO3S/c1-2-10-3-5-11(6-4-10)24(22,23)16-9-20-15-8-14(19)13(18)7-12(15)17(16)21/h3-9H,2H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLZLESHBHRYICE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)S(=O)(=O)C2=CNC3=CC(=C(C=C3C2=O)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13F2NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(4-ethylphenyl)sulfonyl]-6,7-difluoroquinolin-4(1H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.